[1,4'-Bipiperidin]-2-one

• IUPAC Name: 1-piperidin-4-ylpiperidin-2-one
• InChI: InChI=1S/C10H18N2O/c13-10-3-1-2-8-12(10)9-4-6-11-7-5-9/h9,11H,1-8H2
• InChI Key: FCGOUOJEQGSCEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2CCNCC2
• Molecular Formula: C10H18N2O
• DSSTOX Substance ID: DTXSID90618698
• Molecular Weight: 182.26 g/mol
• CAS No.: 159874-26-7

Description

1,4'-Bipiperidin-2-one (also known as 1,4'-dioxo-2-piperidinone) is an organic compound, which is a cyclic ketone with a piperidine ring. It is a colorless, crystalline solid that is soluble in water, alcohol, and ether. It has a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry.

Scientific Research Applications

• Anticancer Therapeutics :

  • Ueberschaar et al. (2016) explored the use of 1,4'-bipiperidine-1'-carbamate residues as sugar surrogates in daunorubicin and chartreusin. They found that these derivatives led to water-soluble prodrugs with improved antiproliferative activities, which are important in cancer therapeutics (Ueberschaar et al., 2016).

• Tyrosinase Inhibition :

  • Khan et al. (2005) synthesized a series of N-substituted biperidines, showing potent inhibition of tyrosinase, an enzyme involved in melanin formation. This is significant for drug design in dermatology and pigmentation disorders (Khan et al., 2005).

• Catalyst in Chemical Reactions :

  • Mikhalyova et al. (2012) reported a new aminopyridine ligand derived from bipiperidine that, when combined with iron(II), acts as an effective catalyst for olefin epoxidation. This has implications in synthetic chemistry and industrial applications (Mikhalyova et al., 2012).

• Synthesis of Piperidin-2-ones :

  • Lam et al. (2005) described a method for the diastereoselective synthesis of 4-hydroxypiperidin-2-ones, using a Cu(I)-catalyzed reductive aldol cyclization. This methodology is important for the synthesis of more complex and functionalized piperidines (Lam et al., 2005).

• Development of CCR3 Antagonists :

  • Ting et al. (2005) identified bipiperidine amide compounds as antagonists of the CC chemokine receptor 3 (CCR3), which is significant in developing treatments for conditions like asthma and allergies (Ting et al., 2005).

• Pharmaceutical Analysis :

  • Yang et al. (2004) developed a liquid chromatography-tandem mass spectrometric method for determining SCH 211803, a compound containing 1,4'-bipiperidine, in plasma. This is crucial for supporting pre-clinical studies in drug development (Yang et al., 2004).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, and environmental impact.

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified or used in the future.

Synthesis routes and methods

Procedure details

2-Oxo-[1,4′]bipiperidinyl-1′-carboxylic acid benzyl ester (2.5 g) and Pearlman's catalyst (0.50 g) was stirred in ethanol (30 mL) under hydrogen (1 atm). After 20 hours the reaction as filtered through celite and concentrated. The title compound was obtained as a white solid (1.45 g). MS: m/z=183 (M+H).